Cas no 208720-71-2 (Oseltamivir Acid Methyl Ester)

• Product Name: Oseltamivir Acid Methyl Ester
• CAS No: 208720-71-2
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 1062927
• PubChem ID: 11808666
• Update Time: 2025-04-20

Oseltamivir Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Oseltamivir Acid Methyl Ester
• Oseltamivir Acid Methyl Ester Phosphate Salt
• Oseltamivir Acid Met
• OSELTAMIVIR PHOSPHATE IMPURITY D
• Methyl 4-acetamido-5-amino-3-(3-pentanyloxy)-1-cyclohexene-1-carb oxylate
• Oseltamivir EP Impurity E
• Oseltamivir phosphate impurity E [EP]
• HY-147331
• UNII-VA6M0DID7C
• (3R,4R,5S)-Methyl 4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate (Oseltamivir Impurity pound(c)
• CS-0566020
• (3R,4R,5S)-Methyl 4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-enecarboxylate
• AB01563033_01
• CS-0164985
• methyl (3R,4R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylate
• OSELTAMIVIR PHOSPHATE IMPURITY E [EP IMPURITY]
• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, methyl ester, (3R,4R,5S)-; Methyl (3R,4R,5S)-4-acetamido-5-amino-3-(1-ethylpropoxy)cyclohexene-1-carboxylate; Oseltamivir acid methyl ester; (3R,4R,5S)-4-Acetamido-5-amino-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylic acid methyl ester
• SCHEMBL972924
• J-013693
• 208720-71-2
• METHYL (3R,4R,5S)-4-(ACETYLAMINO)-5-AMINO-3-(1-ETHYLPROPOXY)CYCLOHEX-1-ENE-1-CARBOXYLATE
• Methyl (3R,4R,5S)-4-acetamido-5-amino-3-(1-ethylpropoxy)cyclohex-1-ene-1-carboxylate
• methyl (3R,4R,5S)-5-amino-4-acetamido-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate
• Q27291721
• VA6M0DID7C
• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-5-amino-3-(1-ethylpropoxy)-, methyl ester, (3R,4R,5S)-
• OSELTAMIVIR PHOSPHATE IMPURITY D [WHO-IP]
• DA-66383

• Inchi： 1S/C15H26N2O4/c1-5-11(6-2)21-13-8-10(15(19)20-4)7-12(16)14(13)17-9(3)18/h8,11-14H,5-7,16H2,1-4H3,(H,17,18)/t12-,13+,14+/m0/s1
• InChI Key： HQFJHRGEFIDLDI-BFHYXJOUSA-N
• SMILES： O(C(CC)CC)[C@@H]1C=C(C(=O)OC)C[C@@H]([C@H]1NC(C)=O)N

Computed Properties

• Exact Mass: 298.18900
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 94.14000
• LogP: 2.43590

Oseltamivir Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature